Cas no 120465-94-3 (3,7-Diazabicyclo[3.3.1]nonane,3-ethyl-9,9-dimethyl-7-(2-thienylsulfonyl)-)

• Product Name: 3,7-Diazabicyclo[3.3.1]nonane,3-ethyl-9,9-dimethyl-7-(2-thienylsulfonyl)-
• CAS No: 120465-94-3
• MF: C₁₅H₂₄N₂O₂S₂
• MW: 328.49326133728
• CID: 226234
• PubChem ID: 3078260
• Update Time: 2025-04-19

3,7-Diazabicyclo[3.3.1]nonane,3-ethyl-9,9-dimethyl-7-(2-thienylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 3,7-Diazabicyclo[3.3.1]nonane,3-ethyl-9,9-dimethyl-7-(2-thienylsulfonyl)-
• 7-ethyl-9,9-dimethyl-3-thiophen-2-ylsulfonyl-3,7-diazabicyclo[3.3.1]nonane
• 120465-94-3
• 3-ETHYL-9,9-DIMETHYL-7-(THIOPHENE-2-SULFONYL)-3,7-DIAZABICYCLO[3.3.1]NONANE
• 3,7-Diazabicyclo(3.3.1)nonane, 9,9-dimethyl-3-ethyl-7-(2-thienylsulfonyl)-
• 9,9-Dimethyl-3-ethyl-7-(2-thienylsulfonyl)-3,7-diazabicyclo(3.3.1)nonane
• DTXSID10923418

• Inchi： 1S/C15H24N2O2S2/c1-4-16-8-12-10-17(11-13(9-16)15(12,2)3)21(18,19)14-6-5-7-20-14/h5-7,12-13H,4,8-11H2,1-3H3
• InChI Key： RLDCKILNAFPIFQ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CC2CN(CC)CC(C1)C2(C)C)(=O)=O

Computed Properties

• Exact Mass: 328.12812
• Monoisotopic Mass: 328.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.192
• Boiling Point: 435.3°C at 760 mmHg
• Flash Point: 217.1°C
• Refractive Index: 1.553
• PSA: 40.62